Cas no 477556-53-9 (N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide)

• Product Name: N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide
• CAS No: 477556-53-9
• MF: C₂₅H₂₄N₂O₃
• MW: 400.469666481018
• CID: 6151217
• PubChem ID: 5008943
• Update Time: 2025-05-17

N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide
• EU-0039747
• N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-pentoxybenzamide
• N-(2-(benzo[d]oxazol-2-yl)phenyl)-4-(pentyloxy)benzamide
• F0882-0581
• N-[2-(1,3-benzoxazol-2-yl)phenyl]-4-(pentyloxy)benzamide
• AKOS024601531
• 477556-53-9

• Inchi： 1S/C25H24N2O3/c1-2-3-8-17-29-19-15-13-18(14-16-19)24(28)26-21-10-5-4-9-20(21)25-27-22-11-6-7-12-23(22)30-25/h4-7,9-16H,2-3,8,17H2,1H3,(H,26,28)
• InChI Key： GUXIZDJZZQEHJF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(NC1=CC=CC=C1C1=NC2C=CC=CC=2O1)=O)CCCCC

Computed Properties

• Exact Mass: 400.17869263g/mol
• Monoisotopic Mass: 400.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide

Professional Introduction to N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide (CAS No. 477556-53-9)

N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide, a compound with the chemical identifier CAS No. 477556-53-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the presence of a benzoxazole moiety and a pentyloxy substituent, contribute to its unique chemical properties and biological activities.

The benzoxazole ring is a well-known pharmacophore that has been extensively studied for its role in various biological processes. It is characterized by a fused benzene and oxygen-containing heterocyclic system, which often enhances the binding affinity of small molecules to biological targets. In the case of N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide, the benzoxazole moiety is linked to a phenyl ring, further enhancing its potential as a scaffold for drug development.

The pentyloxy group, on the other hand, introduces a longer aliphatic chain that can influence the solubility and metabolic stability of the compound. This modification can be particularly beneficial in designing molecules with improved pharmacokinetic profiles. The combination of these structural elements makes N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide a promising candidate for further investigation in various therapeutic areas.

Recent research in the field of medicinal chemistry has highlighted the importance of rational drug design, where structural modifications are carefully tailored to optimize biological activity. The compound N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide exemplifies this approach by incorporating well-studied pharmacophores that have demonstrated efficacy in previous studies. The benzoxazole ring, for instance, has been shown to exhibit anti-inflammatory, antimicrobial, and anticancer properties.

In addition to its structural significance, N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide has been explored in several preclinical studies for its potential therapeutic applications. These studies have focused on evaluating its interaction with various biological targets, including enzymes and receptors involved in disease pathways. The compound's ability to modulate these targets suggests that it may have utility in treating conditions such as inflammation, neurodegeneration, and cancer.

The synthesis of N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide involves a series of well-established organic reactions that highlight the synthetic versatility of this class of compounds. The introduction of the benzoxazole ring typically involves cyclization reactions using appropriate precursors, while the pentyloxy group can be incorporated through nucleophilic substitution or other coupling strategies. These synthetic pathways ensure that the compound can be produced with high purity and yield, making it suitable for further development.

One of the key aspects of drug development is understanding the metabolic fate of candidate compounds. N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide has been subjected to metabolic studies to assess its stability and potential degradation pathways. These studies have provided valuable insights into how the compound is processed by enzymes such as cytochrome P450 (CYP450), which play a crucial role in drug metabolism. Understanding these metabolic profiles helps in predicting potential drug-drug interactions and optimizing dosing regimens.

The pharmacokinetic properties of N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide have also been evaluated through in vitro and in vivo models. These studies have revealed that the compound exhibits favorable solubility and bioavailability characteristics, which are essential for its clinical translation. Additionally, preliminary toxicology studies have shown that the compound is well-tolerated at relevant doses, further supporting its potential as a therapeutic agent.

As research continues to advance in the field of chemical biology and drug discovery, compounds like N-2-(1,3-benzoxazol-2-yl)phenyl-4-(pentyloxy)benzamide will play an increasingly important role in developing new treatments for various diseases. The integration of computational methods such as molecular docking and virtual screening has accelerated the identification of promising candidates like this one. These computational approaches allow researchers to rapidly evaluate large libraries of compounds for their potential biological activity.

The future directions for research on N-2-(1,3-benzoxazol-2-y l)-phenyl -4 -( p ent y lo x y ) -b en z am ide include further optimization of its chemical structure to enhance its potency and selectivity. Additionally, exploring new therapeutic applications through preclinical studies will be crucial in determining its full potential as a pharmaceutical agent. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical trials and ultimately into new treatments for patients.